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Compound Name: Naphthalene-2-sulfonic acid hydrate

Cat. No.: B1591909 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of 2-Naphthalenesulfonic Acid

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 2-naphthalenesulfonic acid (NSA), a pivotal

chemical intermediate. Designed for researchers, scientists, and professionals in drug development, this

document synthesizes core physicochemical data with practical insights into its synthesis, reactivity, and

analytical characterization.

Molecular Identity and Structural Framework
2-Naphthalenesulfonic acid, a member of the naphthalenesulfonic acid class, is an aromatic organic

compound. Its structure consists of a naphthalene ring substituted with a sulfonic acid group at the C-2

position.[1][2][3][4] This substitution pattern is crucial as it dictates the molecule's stability and reactivity

compared to its isomer, 1-naphthalenesulfonic acid.

IUPAC Name: naphthalene-2-sulfonic acid[2]

CAS Number: 120-18-3[1][3][5][6][7]

Molecular Formula: C₁₀H₈O₃S[1][3][7]

Synonyms: beta-Naphthalenesulfonic acid, 2-Sulfonaphthalene[2][5]

Caption: Molecular Structure of 2-Naphthalenesulfonic Acid.
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The physical properties of 2-naphthalenesulfonic acid are fundamental to its handling, application, and role

in chemical synthesis. It typically appears as nondeliquescent, white crystalline plates or flakes.[1][8] A key

characteristic is its hygroscopic nature, meaning it readily absorbs moisture from the air.[1][3][9]

Summary of Physical Data
The following table summarizes the key quantitative physical properties of 2-naphthalenesulfonic acid. Note

that values can vary based on the hydration state of the material.

Property Value Source(s)

Molecular Weight 208.23 g/mol [1][3][6][7]

Melting Point 124 °C (monohydrate) [1][5][6][8][10]

91 °C (anhydrous) [8][10]

83 °C (trihydrate) [8][10]

Boiling Point ~317.4 °C (rough estimate) [1][8]

Density 1.44 g/cm³ [1][8]

Water Solubility Freely soluble [1][3][8][9][11]

Solubility (Other) Soluble in alcohol and ether [1][3][10]

pKa ~0.27 (Predicted) [1][3][7][12]

LogP (octanol-water) -0.944 at 23 °C [1][3]

Discussion of Key Properties
Acidity (pKa): With a predicted pKa of approximately 0.27, 2-naphthalenesulfonic acid is an extremely

strong acid.[1][3][4][7][12] This high acidity is a direct consequence of the electron-withdrawing sulfonic

acid group attached to the aromatic naphthalene system, which stabilizes the resulting sulfonate anion.

This property is paramount in its use as a catalyst and for forming stable salts with basic drug molecules.

[13][14]

Solubility: The compound is freely soluble in water and also shows good solubility in polar organic

solvents like ethanol and ether.[1][3][8][10] This broad solubility is attributed to the polarity of the sulfonic

acid group and is a significant advantage in its application in aqueous reaction media and in the

formulation of dyes and pharmaceuticals.[7][13]
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Chemical Properties and Reactivity
The chemical behavior of 2-naphthalenesulfonic acid is dominated by the sulfonic acid group and the

aromatic naphthalene ring system.

Synthesis via Electrophilic Aromatic Sulfonation
The industrial preparation of 2-naphthalenesulfonic acid is a classic example of electrophilic aromatic

substitution, specifically the sulfonation of naphthalene.[1][3][7][15] The reaction's outcome is temperature-

dependent, illustrating the principles of kinetic versus thermodynamic control.

Kinetic Control (Low Temperature): At lower temperatures (around 80 °C), sulfonation preferentially

occurs at the C-1 (alpha) position, yielding naphthalene-1-sulfonic acid. This isomer is formed faster.

Thermodynamic Control (High Temperature): At higher temperatures (160-166 °C), the more sterically

hindered but thermodynamically more stable naphthalene-2-sulfonic acid is the major product.[1][3][7]

[15] The initially formed 1-sulfonic acid isomer can revert to naphthalene, which is then re-sulfonated at

the 2-position. Any remaining unstable alpha-isomer can be removed by hydrolysis at 140-150 °C.[1][3]

[7][15]
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Caption: Synthesis pathway of Naphthalenesulfonic Acids.

Key Chemical Reactions
2-Naphthalenesulfonic acid serves as a versatile starting material for a variety of important industrial

chemicals.[1][16]
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Formation of 2-Naphthol: Fusion with sodium hydroxide, followed by acidification, converts the sulfonic

acid group to a hydroxyl group, yielding 2-naphthol, a precursor for dyes and antioxidants.[6]

Further Sulfonation: Under more forcing conditions, it can undergo further sulfonation to produce

naphthalenedisulfonic and trisulfonic acids, such as 2,6- and 2,7-naphthalenedisulfonic acid.[6][17] The

existing sulfonate group acts as a meta-directing deactivator, influencing the position of subsequent

substitutions.[7]

Condensation with Formaldehyde: It can be condensed with formaldehyde to create polymeric sulfonic

acids. These polymers are utilized as superplasticizers in concrete formulations.[6]

Salt Formation: As a strong acid, it readily reacts with bases to form salts. For example, neutralization

with sodium hydroxide produces sodium 2-naphthalenesulfonate.[7][18]

Thermal Stability
2-Naphthalenesulfonic acid is the most thermally stable of the naphthalene monosulfonate isomers.[19]

However, at very high temperatures (≥ 300°C) in hydrothermal conditions, it can decompose to form

naphthalene and naphthols.[19]

Analytical Characterization
The purity and concentration of 2-naphthalenesulfonic acid and its derivatives are critical for industrial

applications. High-Performance Liquid Chromatography (HPLC) is a primary analytical technique for its

quantification and for separating it from related isomers and impurities.[20][21]

Experimental Protocol: HPLC Analysis of 2-
Naphthalenesulfonic Acid
This protocol provides a robust method for the analysis of 2-naphthalenesulfonic acid. The causality for this

choice rests on HPLC's ability to resolve similarly structured, non-volatile, and highly polar compounds like

sulfonic acids.

Objective: To quantify the concentration of 2-naphthalenesulfonic acid and separate it from potential

isomers like 1,5-naphthalenedisulfonic acid.[20]

Instrumentation & Materials:

High-Performance Liquid Chromatograph with a UV detector.
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BIST A Column (150 mm x 4.6 mm, 5 µm particle size) or equivalent mixed-mode/ion-exchange column.

[20]

Mobile Phase: A multi-charged positive buffer (e.g., N,N,N',N'-Tetramethyl-1,3-propanediamine, TMDAP)

in a high-organic solvent mixture.

Standard: Certified reference material of 2-naphthalenesulfonic acid.

Sample: Dissolved in an appropriate diluent.

Methodology:

Preparation of Mobile Phase: Prepare the mobile phase as specified by the column manufacturer or

established literature. The use of a multi-charged buffer like TMDAP is critical; it acts as an ionic bridge,

facilitating the retention of the negatively charged sulfonate analyte on the negatively charged column

surface.[20] A high organic content minimizes the solvation layer around the analyte, enhancing this

interaction.[20]

Standard Preparation: Accurately weigh and dissolve the 2-naphthalenesulfonic acid reference standard

in the mobile phase or a suitable solvent to prepare a stock solution. Perform serial dilutions to create a

calibration curve (e.g., 5, 10, 25, 50, 100 µg/mL).

Sample Preparation: Dissolve the sample containing the analyte in the mobile phase to a concentration

expected to fall within the calibration range. Filter the sample through a 0.45 µm syringe filter to remove

particulates.

Chromatographic Conditions:

Column: BIST A, 150 x 4.6 mm, 5 µm.[20]

Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

Column Temperature: 30 °C.

UV Detection Wavelength: 270 nm.[20]

Analysis Workflow:

Equilibrate the column with the mobile phase until a stable baseline is achieved.
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Inject the standards in increasing order of concentration to establish the calibration curve.

Inject the prepared sample(s).

Integrate the peak area corresponding to 2-naphthalenesulfonic acid.

Quantification: Calculate the concentration of 2-naphthalenesulfonic acid in the sample by interpolating

its peak area from the linear regression of the standard calibration curve.

Applications in Research and Drug Development
The unique properties of 2-naphthalenesulfonic acid make it a valuable compound in various sectors,

including the pharmaceutical industry.

Chemical Intermediate: It is a fundamental starting point in the synthesis of numerous organic

compounds, including dyes (azo dyes), agrochemicals, and other specialty chemicals.[1][13][16]

Pharmaceutical Synthesis: It serves as a precursor in the synthesis of several drugs, including

analgesics and cardiovascular medications.[13] The naphthalene scaffold itself is an important building

block in drug discovery, appearing in many FDA-approved therapeutics.[22]

Counter-ion in Drug Salts: In drug development, forming a salt of an active pharmaceutical ingredient

(API) is a common strategy to improve properties like solubility, stability, and bioavailability. As a strong

acid, 2-naphthalenesulfonic acid is used to form crystalline salts (napsylates) with basic APIs.[14][20]

Sulfonic acid salts, in general, offer significant advantages and are an important part of a thorough salt

selection process.[14]

Safety and Handling
2-Naphthalenesulfonic acid is classified as a corrosive substance and requires careful handling to ensure

personnel safety.[1][3]

Hazards: It can cause severe skin burns and serious eye damage.[5][23][24] Inhalation may lead to

chemical burns in the respiratory tract.[2][5]

Personal Protective Equipment (PPE): Wear suitable protective clothing, chemical-resistant gloves, and

safety goggles or a face shield.[10][23][25]

Handling: Use in a well-ventilated area, such as a fume hood. Minimize dust generation.[5][23][26]

Facilities should be equipped with an eyewash station and a safety shower.[23]
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Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[5][23] Due to its

hygroscopic nature, it should be protected from moisture.[24] Store away from incompatible materials

such as strong bases and oxidizing agents.[24][25]

Conclusion
2-Naphthalenesulfonic acid is a compound of significant industrial and scientific importance. Its properties

—strong acidity, good solubility, and the reactivity of its aromatic core—are a direct result of its molecular

structure. A thorough understanding of its physicochemical characteristics, synthesis, and handling is

essential for its effective and safe utilization in chemical manufacturing, research, and the development of

new pharmaceutical entities.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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